Cas no 2228212-94-8 (1-(6-methoxy-1,3-dioxaindan-5-yl)cyclopropane-1-carbaldehyde)

• Product Name: 1-(6-methoxy-1,3-dioxaindan-5-yl)cyclopropane-1-carbaldehyde
• CAS No: 2228212-94-8
• MF: C₁₂H₁₂O₄
• MW: 220.221283912659
• CID: 5951817
• PubChem ID: 165704284
• Update Time: 2025-06-14

1-(6-methoxy-1,3-dioxaindan-5-yl)cyclopropane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(6-methoxy-1,3-dioxaindan-5-yl)cyclopropane-1-carbaldehyde
• EN300-1989349
• 2228212-94-8

• Inchi： 1S/C12H12O4/c1-14-9-5-11-10(15-7-16-11)4-8(9)12(6-13)2-3-12/h4-6H,2-3,7H2,1H3
• InChI Key： VWSHRSNCXRMPOO-UHFFFAOYSA-N
• SMILES： O=CC1(C2C=C3C(=CC=2OC)OCO3)CC1

Computed Properties

• Exact Mass: 220.07355886g/mol
• Monoisotopic Mass: 220.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 44.8Ų

Additional information on 1-(6-methoxy-1,3-dioxaindan-5-yl)cyclopropane-1-carbaldehyde

Recent Advances in the Study of 1-(6-methoxy-1,3-dioxaindan-5-yl)cyclopropane-1-carbaldehyde (CAS: 2228212-94-8)

1-(6-methoxy-1,3-dioxaindan-5-yl)cyclopropane-1-carbaldehyde (CAS: 2228212-94-8) is a synthetic organic compound that has recently gained attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This compound, characterized by its unique cyclopropane and dioxaindan structural motifs, has been the subject of several studies aimed at exploring its chemical properties, biological activities, and therapeutic potential.

Recent research has focused on the synthesis and optimization of 1-(6-methoxy-1,3-dioxaindan-5-yl)cyclopropane-1-carbaldehyde, with particular emphasis on improving its yield and purity. Advanced synthetic techniques, including asymmetric catalysis and green chemistry approaches, have been employed to achieve these goals. The compound's structural complexity and the presence of reactive functional groups make it a challenging yet rewarding target for synthetic chemists.

In terms of biological activity, preliminary studies have indicated that 1-(6-methoxy-1,3-dioxaindan-5-yl)cyclopropane-1-carbaldehyde exhibits promising interactions with specific protein targets involved in inflammatory and neurodegenerative pathways. For instance, molecular docking simulations have revealed its potential as an inhibitor of key enzymes in the arachidonic acid cascade, suggesting possible anti-inflammatory applications. Further in vitro and in vivo studies are underway to validate these findings and elucidate the compound's mechanism of action.

The pharmacological potential of 1-(6-methoxy-1,3-dioxaindan-5-yl)cyclopropane-1-carbaldehyde is also being explored in the context of central nervous system (CNS) disorders. Its ability to cross the blood-brain barrier, as predicted by computational models, makes it a candidate for the treatment of conditions such as Alzheimer's disease and Parkinson's disease. Researchers are particularly interested in its neuroprotective effects and its potential to modulate neurotransmitter systems.

Despite these promising developments, challenges remain in the development of 1-(6-methoxy-1,3-dioxaindan-5-yl)cyclopropane-1-carbaldehyde as a therapeutic agent. Issues such as metabolic stability, toxicity, and bioavailability need to be addressed through systematic structure-activity relationship (SAR) studies and pharmacokinetic profiling. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, 1-(6-methoxy-1,3-dioxaindan-5-yl)cyclopropane-1-carbaldehyde (CAS: 2228212-94-8) represents a promising scaffold for drug discovery, with potential applications in inflammation and CNS disorders. Ongoing research aims to optimize its synthetic route, elucidate its biological targets, and improve its drug-like properties. The compound's unique structural features and preliminary biological data warrant further investigation, making it a noteworthy subject in the field of chemical biology and medicinal chemistry.